Cas no 5878-95-5 (rac N-Acetyl-Pseudoephedrine)

• Product Name: rac N-Acetyl-Pseudoephedrine
• CAS No: 5878-95-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1065525
• Update Time: 2025-05-20

rac N-Acetyl-Pseudoephedrine Chemical and Physical Properties

Names and Identifiers

• rac N-Acetyl-Pseudoephedrine
• 1538582
• Acetamide, N-[(1R,2R)-2-hydroxy-1-methyl-2-phenylethyl]-N-methyl-, rel-

• Inchi： 1S/C12H17NO2/c1-9(13(3)10(2)14)12(15)11-7-5-4-6-8-11/h4-9,12,15H,1-3H3/t9-,12+/m1/s1
• InChI Key： ZZGMTCKULVMTDB-SKDRFNHKSA-N
• SMILES： C(N([C@H](C)[C@H](O)C1=CC=CC=C1)C)(=O)C

Additional information on rac N-Acetyl-Pseudoephedrine

Comprehensive Overview of rac N-Acetyl-Pseudoephedrine (CAS No. 5878-95-5): Properties, Applications, and Research Insights

rac N-Acetyl-Pseudoephedrine (CAS No. 5878-95-5) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research. As a derivative of pseudoephedrine, this acetylated form exhibits unique physicochemical properties, making it a subject of interest for drug development and metabolic studies. The compound's stereochemistry and bioavailability are key factors driving its applications in modern medicine.

In recent years, the demand for enantiomerically pure compounds like rac N-Acetyl-Pseudoephedrine has surged due to their role in targeted drug delivery and personalized medicine. Researchers are particularly interested in its metabolic pathways and enzymatic interactions, which are critical for optimizing therapeutic efficacy. The compound's CAS No. 5878-95-5 is frequently searched in academic databases, reflecting its relevance in pharmacokinetic studies and chiral synthesis.

One of the most discussed topics surrounding rac N-Acetyl-Pseudoephedrine is its potential role in respiratory health. With the global focus on immune support and respiratory wellness, this compound is being explored for its mucolytic properties and bronchodilatory effects. These attributes align with current trends in natural therapeutics and holistic health, making it a popular keyword in health forums and research publications.

From a synthetic chemistry perspective, rac N-Acetyl-Pseudoephedrine serves as a valuable intermediate in the production of pharmaceutical APIs (Active Pharmaceutical Ingredients). Its chiral resolution and stereoselective synthesis are frequently studied to improve yield efficiency and purity standards. Laboratories and manufacturers often reference CAS No. 5878-95-5 when optimizing green chemistry protocols to reduce environmental impact.

The compound's solubility profile and stability under varying pH conditions are also critical for formulation scientists. Recent advancements in nanotechnology have opened new avenues for rac N-Acetyl-Pseudoephedrine in drug encapsulation and controlled-release systems. These innovations address growing consumer demand for sustained-action medications and patient compliance solutions.

In analytical chemistry, rac N-Acetyl-Pseudoephedrine is often used as a reference standard for HPLC and GC-MS methods. Its well-characterized spectral properties (e.g., UV absorption and mass fragmentation patterns) make it indispensable for quality control in pharmaceutical manufacturing. The precision required in these analyses has led to increased searches for CAS No. 5878-95-5 technical data sheets and spectral libraries.

Emerging research explores the compound's potential in neurological applications, particularly regarding blood-brain barrier permeability. This aligns with rising interest in central nervous system (CNS) therapeutics, a hot topic in biomedical research. Such studies often investigate the structure-activity relationship (SAR) of rac N-Acetyl-Pseudoephedrine derivatives to enhance target specificity.

Regulatory perspectives on rac N-Acetyl-Pseudoephedrine emphasize its GRAS (Generally Recognized As Safe) status for specific applications. Compliance with ICH guidelines and pharmacopeial standards ensures its safe use in clinical formulations. This regulatory clarity supports its adoption in OTC (over-the-counter) products, particularly in markets prioritizing self-care solutions.

Future directions for rac N-Acetyl-Pseudoephedrine research may focus on biocatalytic production methods to achieve cost-effective scalability. With sustainability being a major industry driver, enzyme-mediated synthesis of this compound could revolutionize its commercial production. Such innovations would cater to the growing demand for eco-friendly pharmaceuticals—a trending search term in biotech circles.